Cas no 96548-89-9 (2,4-difluoro-5-methylpyrimidine)

2,4-Difluoro-5-methylpyrimidine is a fluorinated pyrimidine derivative characterized by its reactive difluoro and methyl substituents, which enhance its utility as a versatile intermediate in organic synthesis. The electron-withdrawing fluorine atoms at the 2- and 4-positions increase the compound's reactivity in nucleophilic aromatic substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The methyl group at the 5-position further modulates steric and electronic properties, facilitating selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated pyrimidines serve as key precursors for bioactive molecules. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
2,4-difluoro-5-methylpyrimidine structure
96548-89-9 structure
Product Name:2,4-difluoro-5-methylpyrimidine
CAS No:96548-89-9
MF:C5H4F2N2
MW:130.095467567444
MDL:MFCD18449336
CID:800396
PubChem ID:336950
Update Time:2025-06-07

2,4-difluoro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2,4-difluoro-5-methyl-
    • 2,4-difluoro-5-methylpyrimidine
    • Pyrimidine,2,4-difluoro-5-methyl-(9CI)
    • SB57108
    • EN300-298115
    • Z1198725944
    • SCHEMBL9009770
    • AKOS006371716
    • NSC353279
    • NSC-353279
    • 96548-89-9
    • MDL： MFCD18449336
    • Inchi： 1S/C5H4F2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3
    • InChI Key： NIAMELKDNLLWRH-UHFFFAOYSA-N
    • SMILES： FC1C(=CN=C(N=1)F)C

Computed Properties

  • Exact Mass: 130.03400
  • Monoisotopic Mass: 130.03425446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.06320

2,4-difluoro-5-methylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-difluoro-5-methylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089000784-1g
2,4-Difluoro-5-methylpyrimidine
 96548-89-9 97%
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 $368.65 2023-08-31
TRC
D456025-10mg
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 $ 50.00 2022-06-05
TRC
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 $ 185.00 2022-06-05
TRC
D456025-100mg
2,4-difluoro-5-methylpyrimidine
 96548-89-9
100mg
 $ 295.00 2022-06-05
Chemenu
CM531115-1g
2,4-Difluoro-5-methylpyrimidine
 96548-89-9 97%
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 $*** 2023-05-04
Enamine
EN300-298115-1g
2,4-difluoro-5-methylpyrimidine
 96548-89-9 95%
1g
 $743.0 2023-09-06
Enamine
EN300-298115-5g
2,4-difluoro-5-methylpyrimidine
 96548-89-9 95%
5g
 $2152.0 2023-09-06
Enamine
EN300-298115-10g
2,4-difluoro-5-methylpyrimidine
 96548-89-9 95%
10g
 $3191.0 2023-09-06
Enamine
EN300-298115-0.05g
2,4-difluoro-5-methylpyrimidine
 96548-89-9 95.0%
0.05g
 $174.0 2025-03-19
Enamine
EN300-298115-0.1g
2,4-difluoro-5-methylpyrimidine
 96548-89-9 95.0%
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